Cas no 1547919-95-8 (2-(1-Hydroxyethyl)pentanoic acid)

• Product Name: 2-(1-Hydroxyethyl)pentanoic acid
• CAS No: 1547919-95-8
• Molecular Formula: C₇H₁₄O₃
• Molecular Weight: 146.184262752533
• CID: 5701490
• PubChem ID: 23372221

2-(1-Hydroxyethyl)pentanoic acid Properties

Names and Identifiers

• Pentanoic acid, 2-(1-hydroxyethyl)-
• EN300-1296933
• 2-(1-hydroxyethyl)pentanoicacid
• SCHEMBL2932676
• 2-(1-hydroxyethyl)pentanoic acid
• 1547919-95-8

• InChIKey： KMZSRAYQEJTJGC-UHFFFAOYSA-N
• Inchi： 1S/C7H14O3/c1-3-4-6(5(2)8)7(9)10/h5-6,8H,3-4H2,1-2H3,(H,9,10)
• SMILES： C(O)(=O)C(C(O)C)CCC

Computed Properties

• Exact Mass: 146.094294304g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 146.094294304g/mol
• Heavy Atom Count: 10
• Complexity: 111
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Boiling Point: 265.4±23.0 °C(Predicted)
• pka: 4.62±0.20(Predicted)
• Density: 1.067±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids